Cas no 1005294-30-3 (2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide)

• Product Name: 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
• CAS No: 1005294-30-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5508282
• Update Time: 2025-08-01

2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dimethoxy-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• Inchi： 1S/C22H26N2O4/c1-14(2)22(26)24-12-6-7-15-10-11-16(13-18(15)24)23-21(25)17-8-5-9-19(27-3)20(17)28-4/h5,8-11,13-14H,6-7,12H2,1-4H3,(H,23,25)
• InChI Key： GXDKZDXSOUCAFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC(OC)=C1OC

Additional information on 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Introduction to 2,3-Dimethoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-yl]Benzamide (CAS No. 1005294-30-3)

2,3-Dimethoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a dimethoxybenzamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the presence of the 1-(2-methylpropanoyl) substituent on the tetrahydroquinoline ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The dimethoxybenzamide group further modulates the compound's pharmacological properties by influencing its binding affinity and selectivity towards specific receptors.

Recent studies have highlighted the potential of 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide as a potent inhibitor of various enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. This finding suggests that the compound could be developed into an effective anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting microglial activation and reducing oxidative stress. These findings indicate that the compound may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-30-3) represents a promising lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its chemical structure to enhance its efficacy and safety profile for eventual clinical use.